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Compound of Interest
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Cat. No.: B1580942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles and applications of

CADION 2B as a chromogenic reagent in spectrophotometric analysis. The document details

the underlying chemical principles, experimental protocols for the determination of silver and

cadmium ions, and summarizes key quantitative data. Visualizations of the reaction mechanism

and experimental workflows are provided to facilitate understanding.

Core Principle
CADION 2B, chemically known as 1-(4-nitro-1-naphthalenyl)-3-(4-(phenylazo)phenyl)-1-

triazene, is an organic chromogenic reagent that forms colored complexes with specific metal

ions. This property makes it a valuable tool for the quantitative determination of these metals

using spectrophotometry. The fundamental principle lies in the formation of a stable metal-

ligand complex between the metal ion (analyte) and CADION 2B. This complex exhibits a

distinct color and, therefore, a unique absorption spectrum in the visible region, which is

different from the reagent itself.

The intensity of the color of the complex is directly proportional to the concentration of the

metal ion in the sample, following the Beer-Lambert Law. By measuring the absorbance of the

solution at the wavelength of maximum absorbance (λmax) of the complex, the concentration

of the analyte can be accurately determined. The sensitivity and selectivity of the method can

be enhanced by optimizing reaction conditions such as pH and by using surfactants to prevent

precipitation of the complex and to increase molar absorptivity.
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Spectrophotometric Determination of Silver (Ag⁺)
A highly sensitive and selective method has been developed for the determination of silver ions

using CADION 2B. In an alkaline medium and in the presence of a non-ionic surfactant,

CADION 2B reacts with silver ions to form a dark red-violet complex.

Quantitative Data
Parameter Value Reference

Analyte Silver (Ag⁺) [1]

pH 9.2 [1]

Surfactant Triton X-100 [1]

Wavelength of Maximum

Absorbance (λmax)
565 nm [1]

Molar Absorptivity (ε) 1.0 x 10⁵ L·mol⁻¹·cm⁻¹ [1]

Linear Range (Beer's Law) 0.02 - 0.8 µg/mL [1]

Interfering Ions Cl⁻, Br⁻, I⁻, S²⁻, CN⁻ [1]

Experimental Protocol
Reagents:

Silver Standard Solution (100 µg/mL): Dissolve 0.1575 g of silver nitrate (AgNO₃) in

deionized water and dilute to 1 L.

CADION 2B Solution (0.05% w/v): Dissolve 50 mg of CADION 2B in 100 mL of ethanol.

Triton X-100 Solution (1% v/v): Dilute 1 mL of Triton X-100 to 100 mL with deionized water.

Buffer Solution (pH 9.2): Prepare a boric acid-sodium hydroxide buffer.

EDTA Masking Agent (0.1 M): Dissolve 3.722 g of disodium EDTA in 100 mL of deionized

water.
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Procedure:

To a 25 mL volumetric flask, add an aliquot of the sample solution containing 0.5 to 20 µg of

silver.

Add 2.5 mL of the pH 9.2 buffer solution.

Add 2.0 mL of the 1% Triton X-100 solution.

Add 1.0 mL of the 0.05% CADION 2B solution.

If interfering ions are present, add 1.0 mL of the 0.1 M EDTA solution.

Dilute to the mark with deionized water and mix well.

Allow the solution to stand for 10 minutes for full color development.

Measure the absorbance at 565 nm against a reagent blank prepared in the same manner

without the silver standard.

Construct a calibration curve by plotting the absorbance of standard solutions versus their

concentrations to determine the concentration of the unknown sample.

Spectrophotometric Determination of Cadmium
(Cd²⁺)
While a specific detailed protocol for the determination of cadmium using the exact CADION
2B reagent is not readily available in the reviewed literature, a general procedure can be

outlined based on the known reactivity of "Cadion" type reagents with cadmium. These

methods typically involve the formation of a colored complex in a buffered, non-ionic surfactant

medium.

Quantitative Data (for a related "Cadion IREA" reagent)
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Parameter Value Reference

Analyte Cadmium (Cd²⁺) [2]

Wavelength of Maximum

Absorbance (λmax) of Reagent
410 nm [2]

Wavelength of Maximum

Absorbance (λmax) of

Complex

490 nm [2]

Note: The following experimental protocol is a generalized procedure based on methods for

similar chromogenic reagents for cadmium determination. Validation and optimization would be

required for its direct application with CADION 2B.

Experimental Protocol (Generalized)
Reagents:

Cadmium Standard Solution (100 µg/mL): Dissolve 0.2282 g of cadmium sulfate

(3CdSO₄·8H₂O) in deionized water and dilute to 1 L.

CADION 2B Solution (0.05% w/v): Dissolve 50 mg of CADION 2B in 100 mL of ethanol.

Triton X-100 Solution (1% v/v): Dilute 1 mL of Triton X-100 to 100 mL with deionized water.

Buffer Solution (pH ~9-11): Prepare a borate buffer.

Procedure:

To a 25 mL volumetric flask, add an aliquot of the sample solution containing an appropriate

amount of cadmium.

Add a suitable volume of the buffer solution to maintain the optimal pH.

Add 2.0 mL of the 1% Triton X-100 solution.

Add 1.0 mL of the 0.05% CADION 2B solution.
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Dilute to the mark with deionized water and mix thoroughly.

Allow for a defined period for the color of the complex to stabilize.

Measure the absorbance at the λmax of the Cd-CADION 2B complex against a reagent

blank.

Prepare a series of standards and construct a calibration curve to quantify the cadmium

concentration in the sample.

Visualizations
Reaction Mechanism
The core of the analytical method is the chelation of the metal ion by the CADION 2B molecule.

The triazene group in the CADION 2B structure is responsible for the complex formation with

the metal ion.
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Click to download full resolution via product page

Caption: Chelation reaction between a metal ion and CADION 2B.

Experimental Workflow
The general workflow for the spectrophotometric determination of a metal ion using CADION
2B is a straightforward and systematic process.
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Caption: General experimental workflow for spectrophotometric analysis.
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Stoichiometry Determination: Method of Continuous
Variations (Job's Plot)
To determine the stoichiometry of the metal-CADION 2B complex (i.e., the metal-to-ligand

ratio), the method of continuous variations, or Job's Plot, is employed. In this method, a series

of solutions are prepared where the mole fraction of the metal ion and CADION 2B are varied

while keeping the total molar concentration constant. The absorbance of each solution is then

measured at the λmax of the complex.

Job's Plot for Stoichiometry Determination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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